Cas no 54742-57-3 (1,2,3-Thiadiazole-5-carbonyl chloride (9CI))

• Product Name: 1,2,3-Thiadiazole-5-carbonyl chloride (9CI)
• CAS No: 54742-57-3
• MF: C₃HClN₂OS
• MW: 148.57083773613
• CID: 854479
• PubChem ID: 22714410
• Update Time: 2025-04-19

1,2,3-Thiadiazole-5-carbonyl chloride (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-5-carbonyl chloride (9CI)
• thiadiazole-5-carbonyl chloride

• Inchi： 1S/C3HClN2OS/c4-3(7)2-1-5-6-8-2/h1H
• InChI Key： GDPRTNRLCIICFQ-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=NS1)=O

Computed Properties

• Exact Mass: 147.9498115g/mol
• Monoisotopic Mass: 147.9498115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles